Cas no 63785-56-8 (2-Bromo-1-(Propan-2-Yloxy)EthylBenzene)

• Product Name: 2-Bromo-1-(Propan-2-Yloxy)EthylBenzene
• CAS No: 63785-56-8
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• MDL: MFCD16680828
• CID: 2791538
• PubChem ID: 12636343
• Update Time: 2025-10-28

2-Bromo-1-(Propan-2-Yloxy)EthylBenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(Propan-2-Yloxy)EthylBenzene
• (2-bromo-1-(propan-2-yloxy)ethyl)benzene
• AKOS011393600
• {2-Bromo-1-[(propan-2-yl)oxy]ethyl}benzene
• [2-bromo-1-(propan-2-yloxy)ethyl]benzene
• 63785-56-8
• EN300-220005
• 990-332-0
• (2-bromo-1-isopropoxyethyl)benzene
• DTXSID30505199
• NCA78556

• MDL： MFCD16680828
• Inchi： 1S/C11H15BrO/c1-9(2)13-11(8-12)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3
• InChI Key： FICMACAJGUTHRD-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1)OC(C)C

Computed Properties

• Exact Mass: 242.03063Da
• Monoisotopic Mass: 242.03063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

2-Bromo-1-(Propan-2-Yloxy)EthylBenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-1-(Propan-2-Yloxy)EthylBenzene

Chemical Profile of 2-Bromo-1-(Propan-2-Yloxy)EthylBenzene (CAS No. 63785-56-8)

2-Bromo-1-(Propan-2-Yloxy)EthylBenzene, identified by its Chemical Abstracts Service (CAS) number 63785-56-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic brominated ether derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a bromine substituent and an ethoxyethyl side chain provides unique reactivity patterns, enabling its application in multiple synthetic pathways.

The compound's molecular structure consists of a benzene ring substituted with a bromine atom at the 2-position and an ethoxyethyl group attached to the 1-position. This configuration imparts distinct electronic and steric properties, influencing its interactions with biological targets. The bromine atom serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic scaffolds. Meanwhile, the ethoxyethyl side chain introduces polarity and potential solubility advantages, facilitating its incorporation into drug-like molecules designed for better pharmacokinetic profiles.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents targeting central nervous system (CNS) disorders, cancer, and infectious diseases. 2-Bromo-1-(Propan-2-Yloxy)EthylBenzene has emerged as a key building block in these endeavors. For instance, researchers have leveraged its structural motif to design small-molecule modulators of protein-protein interactions (PPIs), which are notoriously challenging to target with traditional drugs. By modifying the benzene core or the ethoxyethyl appendage, chemists can fine-tune binding affinities and selectivity profiles, thereby enhancing drug efficacy while minimizing off-target effects.

One notable application lies in the synthesis of kinase inhibitors, where the bromine atom allows for palladium-catalyzed coupling with aryl or heteroaryl groups to generate more complex pharmacophores. Additionally, the ethoxyethyl moiety can be oxidized to an aldehyde or ketone, enabling further derivatization into amides or ureas—functional groups commonly found in bioactive molecules. These transformations highlight the compound's adaptability in medicinal chemistry campaigns.

The compound's utility extends beyond oncology and CNS drug discovery. In agrochemical research, derivatives of 2-Bromo-1-(Propan-2-Yloxy)EthylBenzene have been explored as intermediates for developing novel pesticides and herbicides. The ability to introduce diverse substituents onto the benzene ring allows chemists to modulate bioactivity against specific pests while maintaining environmental safety profiles. This aligns with global trends toward sustainable agriculture, where innovative chemical solutions are essential for addressing pest resistance and reducing ecological footprints.

From a synthetic chemistry perspective, 2-Bromo-1-(Propan-2-Yloxy)EthylBenzene exemplifies the importance of strategic functional group placement in designing versatile intermediates. The combination of a halogenated aromatic core with an alkoxyalkyl side chain offers multiple pathways for elaboration, making it a cornerstone in synthetic libraries used by medicinal chemists worldwide. Recent advances in flow chemistry have further enhanced its accessibility, enabling scalable production under controlled conditions that minimize byproduct formation and improve overall yields.

The growing interest in biodegradable polymers has also spurred investigations into using 2-Bromo-1-(Propan-2-Yloxy)EthylBenzene as a monomer precursor. By polymerizing this compound or its derivatives, researchers can generate copolymers with tailored mechanical properties and degradation rates. Such materials are increasingly relevant in medical applications, such as drug-eluting stents or biodegradable sutures, where controlled release and biocompatibility are critical requirements.

Regulatory considerations play a crucial role in the commercialization of compounds like 2-Bromo-1-(Propan-2-Yloxy)EthylBenzene. Manufacturers must adhere to stringent guidelines regarding purity standards, impurity profiling, and stability testing to ensure safety and efficacy across diverse applications. Collaborative efforts between academia and industry have led to optimized synthetic routes that reduce hazardous byproducts while maintaining high chemical purity—a balance essential for compliance with international regulatory frameworks such as those set forth by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The future prospects of 2-Bromo-1-(Propan-2-Yloxy)EthylBenzene are promising, driven by ongoing research into next-generation therapeutics and advanced materials. Innovations in computational chemistry are accelerating the discovery of novel derivatives through virtual screening approaches that predict biological activity based on structural features. This high-throughput methodology complements traditional wet-lab experimentation by rapidly identifying promising candidates for further optimization.

In conclusion,2-Bromo-1-(Propan-2-Yloxy)EthylBenzene (CAS No. 63785-56-8) represents a cornerstone compound in modern chemical synthesis and pharmaceutical development. Its unique structural attributes enable diverse applications across multiple industries—from drug discovery to sustainable materials science—underscoring its significance as a chemical building block with far-reaching implications for innovation.